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This in-depth technical guide delves into the intricate magnetic properties of the mixed-valence
vanadium oxide, VeO13, at low temperatures. Primarily targeting researchers, scientists, and
professionals in materials science and condensed matter physics, this document synthesizes
experimental findings and theoretical underpinnings to provide a comprehensive understanding
of this fascinating material. VeO13 has garnered significant attention not only for its fundamental
physical properties but also for its potential applications as a cathode material in lithium-ion
batteries.[1]

Introduction to Vanadium Oxide VeO13: A Material of
Intrigue

Vanadium oxides are a class of materials renowned for their diverse crystal structures and rich
electronic and magnetic properties.[2] Among these, VeO13 stands out due to its unique layered
structure and the presence of vanadium ions in multiple oxidation states (V4+ and V>+).[3][4] At
room temperature, VeO13 behaves as a paramagnetic metal.[5] However, as the temperature is
lowered, it undergoes a fascinating sequence of phase transitions, culminating in an
antiferromagnetically ordered state. Understanding these low-temperature phenomena is
crucial for both fundamental scientific curiosity and the technological application of VeOas.

Crystal and Electronic Structure: The Foundation of
Magnetism
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VeO13 crystallizes in a monoclinic system with the C2/m space group at room temperature.[5]
Its structure is characterized by layers of VOe octahedra, with three crystallographically distinct
vanadium sites.[3][5] This layered arrangement provides a two-dimensional character to its
physical properties. The presence of both V4* (with a d* electronic configuration and a localized
magnetic moment) and V>* (with a d° configuration and no magnetic moment) ions is a key
feature that dictates the electronic and magnetic behavior of the material.

Experimental Probes of Low-Temperature
Magnetism

A variety of experimental techniques are employed to investigate the magnetic properties of
VeO13 at low temperatures. Each of these methods provides a unique window into the
material's behavior.

Magnetic Susceptibility Measurements

Magnetic susceptibility measurements are a fundamental tool for characterizing the magnetic
response of a material to an applied magnetic field. In the case of VeO13, temperature-
dependent magnetic susceptibility data reveals a distinct transition to an antiferromagnetic
state.[5] Above the metal-insulator transition temperature, the material follows the Curie-Weiss
law, indicative of paramagnetic behavior arising from the localized magnetic moments of the
V4+ ions.[5]

Differential Scanning Calorimetry (DSC)

Differential scanning calorimetry is instrumental in identifying phase transitions by measuring
the heat flow associated with them. For VeO13, DSC measurements have pinpointed a
structural phase transition occurring at approximately 153 K.[5] This transition is a precursor to
the magnetic ordering that sets in at a lower temperature.

Neutron Diffraction

Neutron diffraction is an exceptionally powerful technique for determining the magnetic
structure of materials.[6][7] Neutrons, possessing a magnetic moment, can scatter from
ordered magnetic moments within a crystal lattice, providing direct information about the
arrangement of spins in the magnetically ordered state. While detailed neutron diffraction
studies on the specific magnetic structure of VeO13 are not extensively covered in the initial
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literature survey, it remains the definitive method for elucidating the precise antiferromagnetic
spin arrangement.

Specific Heat Measurements

Specific heat measurements provide valuable information about the thermodynamic properties
of a material, including phase transitions.[8][9] A sharp anomaly in the specific heat as a
function of temperature can signify a magnetic ordering transition. For metals at low
temperatures, the specific heat is expected to have contributions from both the lattice
(phonons) and the electrons.[9]

Low-Temperature Magnetic Phenomena in VeO13
The Metal-Insulator and Structural Phase Transition

VeO13 undergoes a metal-insulator transition, which is accompanied by a structural phase
transition at approximately 153 K, as confirmed by differential scanning calorimetry.[1][5] This
transition is a hallmark of many vanadium oxides and is driven by strong electron-electron
correlations.

Antiferromagnetic Ordering

At a lower temperature, known as the Néel temperature (Tn), VeOa1s transitions from a
paramagnetic state to an antiferromagnetic state. Experimental data places the Néel
temperature for VeO13 at approximately 55 K.[5] In the antiferromagnetic state, the magnetic
moments of neighboring V4* ions align in an antiparallel fashion, resulting in no net external
magnetic moment in the absence of an applied magnetic field. The observation of a small
hysteresis loop in some samples suggests the presence of weak ferromagnetism.[5]

Summary of Key Magnetic Properties
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Theoretical Framework: Understanding the
Magnetic Interactions

The magnetic behavior of VeO13 can be understood within the framework of superexchange
interactions. In this mechanism, the magnetic coupling between two V4* ions is mediated by
the intervening non-magnetic O?~ ions. The geometry of the V-O-V bonds plays a critical role in
determining the nature (ferromagnetic or antiferromagnetic) and strength of these interactions.
The antiferromagnetic ordering observed in VeO13 suggests that antiparallel spin alignment is
the energetically favorable configuration at low temperatures.
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Caption: A flowchart outlining the key steps in measuring the magnetic susceptibility of VeO13
using a SQUID magnetometer.

Conclusion and Future Outlook
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The low-temperature magnetic properties of VeO13 are characterized by a structural phase

transition followed by antiferromagnetic ordering. These phenomena are intrinsically linked to

its unique crystal and electronic structure, particularly the mixed-valence state of vanadium.

While significant progress has been made in understanding its behavior, further investigations,

especially using neutron diffraction to precisely determine the magnetic structure, are

warranted. A deeper understanding of the interplay between its structural, electronic, and

magnetic properties will not only advance fundamental science but also aid in the rational

design of VeO13-based materials for energy storage applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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